Cas no 29769-52-6 (L-Glutamic acid,N-[[5-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]-2-pyridinyl]carbonyl]-(9CI))

• Product name: L-Glutamic acid,N-[[5-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]-2-pyridinyl]carbonyl]-(9CI)
• CAS No: 29769-52-6
• MF: C₁₈H₁₈N₈O₆
• MW: 442.38552
• CID: 284206
• PubChem ID: 135449752

L-Glutamic acid,N-[[5-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]-2-pyridinyl]carbonyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[[5-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]-2-pyridinyl]carbonyl]-(9CI)
• 2-[[5-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]pyridine-2-carbonyl]amino]pentanedioic acid
• AC1L5O
• AR-1K3176
• N-(5-(< (2-Amino-3,4-dihydro-4-oxo-6-pteridinyl)-methyl> -amino)picolinoyl)-gluta-minsaeure
• N-(5-(< (2-Amino-3,4-dihydro-4-oxo-6-pteridinyl)-methyl> -amino)picolinoyl)-gluta-minsaeure (2'-Aza-folsaeure)
• n-[(5-{[(2-amino-4-oxo-1,4-dihydropteridin-6-yl)methyl]amino}pyridin-2-yl)carbonyl]glutamic acid
• N-{5-[(2-amino-4-oxo-3,4-dihydro-pteridin-6-ylmethyl)-amino]-pyridine-2-carbonyl}-glutamic acid
• NSC128299
• DTXSID60299115
• NSC-128299
• 29769-52-6

• Inchi： InChI=1S/C18H18N8O6/c19-18-25-14-13(16(30)26-18)23-9(7-22-14)6-20-8-1-2-10(21-5-8)15(29)24-11(17(31)32)3-4-12(27)28/h1-2,5,7,11,20H,3-4,6H2,(H,24,29)(H,27,28)(H,31,32)(H3,19,22,25,26,30)
• InChI Key： AHNWADRPHREGMI-UHFFFAOYSA-N
• SMILES： OC(CCC(NC(C1=CC=C(NCC2C=NC3NC(=NC(=O)C=3N=2)N)C=N1)=O)C(=O)O)=O

Computed Properties

• Exact Mass: 442.13514
• Monoisotopic Mass: 442.13493032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 222Ų

Experimental Properties

• PSA: 221.88
• LogP: 0.39530